![molecular formula C20H16O5 B5849791 3-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate](/img/structure/B5849791.png)
3-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate, also known as MFA, is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications. MFA is a derivative of furanone, a naturally occurring organic compound found in various plants and microorganisms. In recent years, MFA has gained attention for its ability to inhibit the growth of cancer cells and its potential use as a therapeutic agent for various diseases.
Mechanism of Action
The mechanism of action of 3-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate is not fully understood, but studies suggest that it may inhibit cancer cell growth by inducing apoptosis, a process of programmed cell death. This compound has also been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and to disrupt the cell cycle, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of certain enzymes involved in cancer cell proliferation, including topoisomerase II and DNA polymerase. This compound has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, two enzymes involved in the process of programmed cell death. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various inflammatory diseases and oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate in lab experiments is its ability to inhibit the growth of cancer cells, making it a useful tool for studying cancer biology and developing new cancer therapies. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 3-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate. One area of research is the development of new this compound derivatives with improved therapeutic properties. Another area of research is the investigation of the mechanisms of action of this compound and its derivatives, which could lead to the development of new cancer therapies. Additionally, research is needed to determine the safety and efficacy of this compound in animal models and clinical trials, which could pave the way for its use as a therapeutic agent in humans.
Synthesis Methods
3-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate can be synthesized through a multistep process involving the reaction of furanone with various reagents. One of the most common methods for synthesizing this compound involves the reaction of furanone with 4-methoxybenzaldehyde in the presence of a catalyst such as piperidine. The resulting product is then reacted with phenylacetic acid in the presence of an acid catalyst such as sulfuric acid to yield this compound.
Scientific Research Applications
3-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate has been the subject of extensive scientific research due to its potential therapeutic applications. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various inflammatory diseases and oxidative stress-related disorders.
Properties
IUPAC Name |
[3-[(E)-[5-(4-methoxyphenyl)-2-oxofuran-3-ylidene]methyl]phenyl] acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16O5/c1-13(21)24-18-5-3-4-14(11-18)10-16-12-19(25-20(16)22)15-6-8-17(23-2)9-7-15/h3-12H,1-2H3/b16-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQGMCCNMZJSDHT-MHWRWJLKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=CC(=C1)C=C2C=C(OC2=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC1=CC=CC(=C1)/C=C/2\C=C(OC2=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.